N-(4-methylbenzyl)-2-(1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C12H14N4O/c1-10-2-4-11(5-3-10)6-14-12(17)7-16-9-13-8-15-16/h2-5,8-9H,6-7H2,1H3,(H,14,17)
• InChI Key: QBPFZOGUUCEUMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=NC=N2
• Molecular Formula: C12H14N4O
• DSSTOX Substance ID: DTXSID501199895
• Molecular Weight: 230.27 g/mol
• CAS RN: 866142-76-9

Description

N-(4-methylbenzyl)-2-(1H-1,2,4-triazol-1-yl)acetamide, also known as MBTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Synthesis and Properties

1,2,4-Triazole derivatives are of significant interest in the field of organic and medicinal chemistry due to their broad range of biological activities. Studies focus on novel synthesis methods and the exploration of their physico-chemical properties. For instance, research on the degradation pathways and by-products of acetaminophen, a compound structurally related to the target molecule, provides insights into advanced oxidation processes (AOPs) used to treat pharmaceutical contaminants in water, highlighting the environmental relevance of these compounds (Qutob et al., 2022).

Biological Effects

The extensive range of biological activities exhibited by 1,2,4-triazole derivatives makes them a focal point of research in developing new therapeutic agents. Studies on various 1,2,4-triazole derivatives have shown antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. These compounds are evaluated for their potential in addressing a multitude of diseases, including cancer, infectious diseases, and neurological disorders. For example, research has shown that derivatives of 1,2,4-triazole possess significant biological activity, making them promising candidates for further drug development (Ohloblina, 2022).

Environmental Applications

The environmental fate and behavior of compounds containing 1,2,4-triazole units, such as parabens, have been extensively studied. These investigations are crucial for understanding the impact of these compounds on aquatic ecosystems and for developing strategies to mitigate their presence in the environment. Research highlights the ubiquity of parabens in surface waters and sediments and discusses their biodegradability and potential as endocrine disruptors (Haman et al., 2015).

Advanced Materials

1,2,4-Triazole derivatives are also explored for their applications in advanced materials, such as porous polymers for CO2 capture and conversion. These materials are investigated for their potential to address environmental challenges related to greenhouse gas emissions. Studies focus on the design and synthesis of nitrogen-doped porous polymers, highlighting their efficacy in capturing CO2 and converting it into useful products (Mukhtar et al., 2020).

Mechanism of Action

Target of Action

Compounds containing the 1,2,4-triazole moiety are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . Therefore, the targets could be diverse depending on the specific biological activity.

Mode of Action

It is known that 1,2,4-triazole derivatives can interact with their targets in various ways, often involving the formation of hydrogen bonds due to the presence of nitrogen atoms in the triazole ring .

Biochemical Pathways

Given the wide range of biological activities associated with 1,2,4-triazole derivatives, it is likely that multiple pathways could be affected .

Result of Action

1,2,4-triazole derivatives have been reported to exhibit a broad range of biological activities, suggesting that they could have multiple effects at the molecular and cellular levels .